Cas no 109319-78-0 (Benzenemethanamine, 3-bromo-2-methyl-6-nitro-)
Benzenemethanamine, 3-bromo-2-methyl-6-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanamine, 3-bromo-2-methyl-6-nitro-
- 3-Bromo-2-methyl-6-nitrobenzylamine
-
- Inchi: 1S/C8H9BrN2O2/c1-5-6(4-10)8(11(12)13)3-2-7(5)9/h2-3H,4,10H2,1H3
- InChI Key: BYAYFCLGMDORNB-UHFFFAOYSA-N
- SMILES: C(C1C(=C(Br)C=CC=1N(=O)=O)C)N
Benzenemethanamine, 3-bromo-2-methyl-6-nitro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013016185-1g |
3-Bromo-2-methyl-6-nitrobenzylamine |
109319-78-0 | 97% | 1g |
$1475.10 | 2023-09-04 |
Benzenemethanamine, 3-bromo-2-methyl-6-nitro- Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on Benzenemethanamine, 3-bromo-2-methyl-6-nitro-
Benzenemethanamine, 3-bromo-2-methyl-6-nitro-
Benzenemethanamine, 3-bromo-2-methyl-6-nitro (CAS No. 109319-78-0) is a complex organic compound with a unique structure that combines multiple functional groups. This compound is characterized by a benzene ring substituted with a methyl group at position 2, a bromine atom at position 3, and a nitro group at position 6. The presence of these substituents imparts distinct chemical and physical properties to the molecule, making it an interesting subject for both academic and industrial research.
The synthesis of Benzenemethanamine, 3-bromo-2-methyl-6-nitro involves a series of carefully controlled reactions. Typically, the starting material is a substituted benzene derivative, which undergoes nitration to introduce the nitro group at position 6. Subsequent bromination and methylation steps are then performed to introduce the bromine and methyl groups at positions 3 and 2, respectively. The final step involves the introduction of the methanamine group, which is achieved through nucleophilic substitution or other suitable methods. The exact conditions for each step are critical to ensure high yield and purity of the final product.
Recent studies have highlighted the potential applications of Benzenemethanamine, 3-bromo-2-methyl-6-nitro in various fields. In the pharmaceutical industry, this compound has shown promise as a precursor for drug development due to its ability to undergo further functionalization. Researchers have explored its role in synthesizing bioactive molecules with potential anti-inflammatory and anticancer properties. Additionally, its unique electronic properties make it a candidate for use in advanced materials such as conductive polymers and sensors.
The physical properties of Benzenemethanamine, 3-bromo-2-methyl-6-nitro are influenced by its substituents. The nitro group at position 6 contributes to its high melting point and stability under thermal conditions. The bromine atom at position 3 introduces electron-withdrawing effects, which can influence the reactivity of the molecule in various chemical reactions. The methyl group at position 2 provides steric hindrance, which can be advantageous in certain synthetic pathways.
In terms of chemical reactivity, Benzenemethanamine, 3-bromo-2-methyl-6-nitro exhibits versatility due to its multiple functional groups. The nitro group can undergo reduction to form an amino group, which is a valuable transformation in organic synthesis. The bromine atom can act as a leaving group in substitution reactions, enabling further functionalization of the molecule. The methanamine group adds nucleophilic character to the compound, making it suitable for reactions involving electrophilic agents.
Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of Benzenemethanamine, 3-bromo-2-methyl-6-nitro. Quantum mechanical calculations have revealed that the nitro group significantly alters the electron density distribution on the benzene ring, influencing both regioselectivity and reactivity in substitution reactions. These findings have been instrumental in optimizing synthetic routes for this compound.
The environmental impact of Benzenemethanamine, 3-bromo-2-methyl-6-nitro has also been a topic of interest in recent studies. Researchers have investigated its biodegradability and toxicity under various conditions. Preliminary results suggest that this compound exhibits moderate biodegradability under aerobic conditions but may pose risks to aquatic life if released into water bodies without proper treatment.
In conclusion, Benzenemethanamine, 3-bromo-2-methyl-6-nitro (CAS No. 109319-78-0) is a versatile organic compound with a wealth of potential applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for further research and development in pharmaceuticals, materials science, and environmental chemistry.
109319-78-0 (Benzenemethanamine, 3-bromo-2-methyl-6-nitro-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)